Cas no 1871151-79-9 (3-(benzyloxy)-N-propylbenzene-1-sulfonamide)

• Product Name: 3-(benzyloxy)-N-propylbenzene-1-sulfonamide
• CAS No: 1871151-79-9
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 6343752
• PubChem ID: 165957660
• Update Time: 2025-10-23

3-(benzyloxy)-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453102
• 3-(benzyloxy)-N-propylbenzene-1-sulfonamide
• 1871151-79-9

• Inchi： 1S/C16H19NO3S/c1-2-11-17-21(18,19)16-10-6-9-15(12-16)20-13-14-7-4-3-5-8-14/h3-10,12,17H,2,11,13H2,1H3
• InChI Key： IGWNQNUGIAPOHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OCC1C=CC=CC=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 305.10856464g/mol
• Monoisotopic Mass: 305.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-(benzyloxy)-N-propylbenzene-1-sulfonamide

Introduction to 3-(benzyloxy)-N-propylbenzene-1-sulfonamide (CAS No. 1871151-79-9)

3-(benzyloxy)-N-propylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1871151-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyloxy group and a propyl substituent on the benzene ring, coupled with the sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The sulfonamide functional group is a key pharmacophore in many drugs, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticonvulsant effects. The benzyloxy group introduces additional hydrophobicity and stability to the molecule, while the propyl chain enhances solubility and bioavailability. These structural attributes make 3-(benzyloxy)-N-propylbenzene-1-sulfonamide a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatility and efficacy in treating various diseases. Studies have demonstrated that sulfonamides can interact with biological targets such as enzymes and receptors, modulating cellular processes and therapeutic outcomes. The specific combination of substituents in 3-(benzyloxy)-N-propylbenzene-1-sulfonamide may confer unique properties that could be exploited for novel therapeutic applications.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Researchers are increasingly exploring sulfonamide derivatives as candidates for treating resistant infections, chronic inflammatory conditions, and even neurodegenerative diseases. The structural diversity of sulfonamides allows for the design of molecules with tailored properties, enabling precise targeting of disease-causing pathways.

The synthesis of 3-(benzyloxy)-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework of this molecule. The benzyloxy group is typically introduced via etherification reactions, while the propyl chain can be incorporated through alkylation or other suitable methods.

The physicochemical properties of 3-(benzyloxy)-N-propylbenzene-1-sulfonamide, including solubility, stability, and metabolic fate, are critical factors that determine its suitability for pharmaceutical applications. Computational modeling and experimental techniques are used to predict and verify these properties, ensuring that the compound behaves as intended in biological systems. Understanding these characteristics is essential for formulating effective drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing sulfonamide-based drugs. By systematically modifying the substituents on the benzene ring and other functional groups, researchers can fine-tune the biological activity of 3-(benzyloxy)-N-propylbenzene-1-sulfonamide. This approach has led to the discovery of several potent sulfonamide derivatives with improved efficacy and reduced side effects.

The potential therapeutic applications of 3-(benzyloxy)-N-propylbenzene-1-sulfonamide are broad and span multiple disease areas. For instance, its sulfonamide core suggests activity against bacterial infections caused by resistant strains. Additionally, its structural features may make it useful in modulating inflammatory responses or even targeting specific enzymes involved in cancer progression. Preclinical studies are ongoing to explore these possibilities further.

In conclusion,3-(benzyloxy)-N-propylbenzene-1-sulfonamide (CAS No. 1871151-79-9) represents a significant advancement in sulfonamide chemistry with promising implications for drug development. Its unique structural features and potential biological activities position it as a valuable compound for further research in pharmaceutical sciences. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing global health challenges.